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Abstract
This technical guide provides a detailed examination of the solubility of trisodium phosphite
(Na₃PO₃). A review of publicly available data reveals a significant scarcity of quantitative

solubility information for trisodium phosphite, alongside prevalent confusion with the more

extensively studied trisodium phosphate (Na₃PO₄). This document clarifies these distinctions,

presents the available qualitative solubility data for trisodium phosphite, and offers a

comprehensive, detailed protocol for the experimental determination of its solubility in aqueous

and organic solvents. A procedural workflow diagram is included to visually guide researchers

through the experimental process.

Introduction and Clarification
Trisodium phosphite (CAS No: 22620-95-7), the trisodium salt of phosphorous acid, is an

inorganic compound with potential applications as a reducing agent.[1] When seeking solubility

data, researchers must exercise extreme caution, as information is frequently misattributed

from trisodium phosphate (Na₃PO₄), a chemically distinct and more common compound.
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The majority of chemical databases and literature contain extensive solubility data for trisodium

phosphate, often incorrectly labeled or indexed under the "trisodium phosphite" name. This

guide will focus on the available information for trisodium phosphite (Na₃PO₃) and provide

the necessary tools for researchers to generate their own definitive data.

Solubility of Trisodium Phosphite (Na₃PO₃)
A thorough review of scientific literature and chemical databases reveals a lack of reliable

quantitative solubility data for trisodium phosphite in water at various temperatures.

Qualitative descriptions are available but should be treated with caution due to potential

misidentification with other sodium phosphite salts.

Table 1: Qualitative Solubility of Trisodium Phosphite (Na₃PO₃)

Solvent Solubility Source & Notes

Water Freely Soluble

General characterization for

sodium phosphite salts, but

quantitative data for Na₃PO₃ is

not available.

Alcohol Insoluble

A single source reports

insolubility; however, this

source shows inconsistencies

in chemical formulas for

phosphite salts.[1]

Reference Data: Solubility of Trisodium Phosphate
(Na₃PO₄)
For the benefit of researchers who may have been led here by the common nomenclature

confusion, the well-established solubility data for anhydrous trisodium phosphate (Na₃PO₄) is

provided below for reference and comparison.

Disclaimer: The following data pertains to TRISODIUM PHOSPHATE (Na₃PO₄) and NOT

trisodium phosphite (Na₃PO₃).
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Table 2: Solubility of Anhydrous Trisodium Phosphate (Na₃PO₄) in Water

Temperature (°C) Solubility (g / 100 mL)

0 5.4[2]

20 12.0[2]

25 14.5[2][3]

40 23.3[2][3]

100 94.6[2][3]

Trisodium phosphate is generally considered insoluble in organic solvents, including ethanol.[3]

[4][5][6][7]

Experimental Protocol: Determining Aqueous
Solubility
This protocol details the polythermal method for determining the solubility of a salt like

trisodium phosphite in water as a function of temperature by identifying the saturation

temperature.

4.1 Materials and Equipment

Trisodium Phosphite (Na₃PO₃), analytical grade

Deionized or distilled water

Jacketed glass test tube (25 x 250 mm)

Digital thermometer (calibrated, ±0.1°C)

Magnetic stirrer and stir bar or wire stirring rod

Analytical balance (±0.001 g)

Volumetric pipettes and burettes (Class A)
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Controlled-temperature circulating water bath (heating/cooling capabilities)

Light source for observing dissolution/crystallization

4.2 Procedure

Sample Preparation: Accurately weigh approximately 5-10 g of trisodium phosphite into a

clean, dry jacketed test tube. Record the mass to the nearest 0.001 g.

Solvent Addition: Using a Class A burette, add a precise volume of deionized water (e.g.,

10.00 mL) to the test tube. Record the exact volume.

Initial Dissolution:

Place the test tube into the circulating water bath.

Begin stirring the solution.

Slowly heat the water bath, increasing the temperature of the solution at a rate of

approximately 1-2°C per minute.

Continue heating until all the solid trisodium phosphite has completely dissolved. Note

the temperature of complete dissolution.

Determination of Saturation Temperature (Crystallization Point):

Once all solute has dissolved, begin to cool the solution by decreasing the temperature of

the circulating water bath. The cooling rate should be slow, approximately 0.5-1°C per

minute, to prevent supercooling.

Continue stirring at a constant, moderate rate.

Illuminate the solution with a light source and observe carefully for the very first

appearance of crystals.

The temperature at which the first stable crystals appear and persist is the saturation

temperature for that specific concentration. Record this temperature accurately.
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Constructing the Solubility Curve:

Add another precise aliquot of water (e.g., 2.00 mL) to the same test tube. Record the new

total volume of water.

Repeat steps 4.3 and 4.4 to determine the new, lower saturation temperature for this

diluted concentration.

Repeat this process of adding known volumes of solvent and determining the

corresponding saturation temperature for at least 5-7 different concentrations.

Data Calculation and Presentation:

For each determined saturation temperature, calculate the solubility in grams of solute per

100 g of solvent.

Calculation: Solubility = (mass of Na₃PO₃ (g) / mass of water (g)) * 100. (Note: Convert the

volume of water to mass using its temperature-dependent density).

Plot the calculated solubilities (y-axis) against the corresponding saturation temperatures

(x-axis) to generate a solubility curve.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of trisodium phosphite.
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Caption: Experimental workflow for determining the aqueous solubility of trisodium phosphite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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